6-Tert-butyl-2-{[2-(4-chlorophenoxy)propanoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C22H27ClN2O3S
• Molecular Weight: 435 g/mol
• IUPAC Name: 6-tert-butyl-2-[2-(4-chlorophenoxy)propanoylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C22H27ClN2O3S/c1-12(28-15-8-6-14(23)7-9-15)20(27)25-21-18(19(24)26)16-10-5-13(22(2,3)4)11-17(16)29-21/h6-9,12-13H,5,10-11H2,1-4H3,(H2,24,26)(H,25,27)
• InChI Key: BRTFFAFGGXZTCI-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1=C(C2=C(S1)CC(CC2)C(C)(C)C)C(=O)N)OC3=CC=C(C=C3)Cl

Description

6-Tert-butyl-2-{[2-(4-chlorophenoxy)propanoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, also known as TAK-652, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to a class of drugs known as CCR5 antagonists, which are used to treat various types of viral infections.

Mechanism of Action

The mechanism of action of 6-Tert-butyl-2-{[2-(4-chlorophenoxy)propanoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves the inhibition of the CCR5 receptor, which is a co-receptor for HIV and other viruses. By blocking this receptor, 6-Tert-butyl-2-{[2-(4-chlorophenoxy)propanoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide prevents the virus from entering and infecting immune cells, thereby reducing the viral load in the body.
Biochemical and Physiological Effects:
6-Tert-butyl-2-{[2-(4-chlorophenoxy)propanoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to have a number of biochemical and physiological effects, including the inhibition of viral replication, the reduction of viral load in the body, and the improvement of immune function. This compound has also been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-Tert-butyl-2-{[2-(4-chlorophenoxy)propanoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is its potent antiviral activity, which has been demonstrated in numerous studies. However, this compound has some limitations for lab experiments, including its relatively high cost and the need for specialized equipment and expertise to synthesize and study it.

Future Directions

There are several future directions for research on 6-Tert-butyl-2-{[2-(4-chlorophenoxy)propanoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, including the development of more efficient synthesis methods, the optimization of its therapeutic properties, and the investigation of its potential applications in the treatment of other diseases. Additionally, further studies are needed to better understand the biochemical and physiological effects of this compound, as well as its potential side effects and toxicity.

Synthesis Methods

The synthesis of 6-Tert-butyl-2-{[2-(4-chlorophenoxy)propanoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves several steps, including the reaction of 4-chlorophenol with propargyl bromide to form 4-chlorophenylpropyne. This compound is then reacted with 2-amino-2-methyl-1-propanol to form 2-(4-chlorophenyl)-2-methyl-1-propargylamine, which is further reacted with tert-butyl isocyanate to form the final product, 6-Tert-butyl-2-{[2-(4-chlorophenoxy)propanoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide.

Scientific Research Applications

6-Tert-butyl-2-{[2-(4-chlorophenoxy)propanoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of viral infections such as HIV and hepatitis C. This compound acts as a CCR5 antagonist, which means that it blocks the CCR5 receptor on the surface of immune cells, preventing the virus from entering and infecting these cells.